Cas no 878442-67-2 (N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide)

• Product Name: N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide
• CAS No: 878442-67-2
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 5459884
• PubChem ID: 16296053
• Update Time: 2025-06-20

N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• Z62781636
• N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide

• Inchi： 1S/C22H24N4O3S/c1-18(20-8-10-21(11-9-20)26-14-13-23-17-26)24-22(27)16-25(2)30(28,29)15-12-19-6-4-3-5-7-19/h3-15,17-18H,16H2,1-2H3,(H,24,27)/b15-12+
• InChI Key： NEZPUBLQWIRLIH-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NC(C)C1C=CC(=CC=1)N1C=NC=C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 677
• XLogP3: 2.5
• Topological Polar Surface Area: 92.7

Additional information on N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide

Professional Introduction to N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide (CAS No. 878442-67-2)

N-{1-[4-(1H-imidazol-1-yl)phenylethyl]-2-(N-methyl-2-phenylethenesulfonamido)acetamide} is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 878442-67-2, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially modulate biological pathways with high specificity. The structure of this molecule is a testament to the ingenuity of modern medicinal chemistry, combining an imidazole ring, a phenyl group, and a sulfonamide moiety in a synergistic arrangement.

The core of this compound lies in its 4-(1H-imidazol-1-yl)phenyl substituent, which is known for its ability to interact with various biological targets. The imidazole ring is a privileged scaffold in drug discovery, frequently found in bioactive molecules due to its ability to form hydrogen bonds and its role as a ligand for metal ions. In this context, the imidazole moiety in N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide could potentially engage with enzymes or receptors that are critical in disease pathways. Recent studies have highlighted the importance of imidazole-based compounds in developing treatments for neurological disorders, cancer, and infectious diseases, underscoring the relevance of this structural feature.

The phenyl ring attached to the imidazole further enhances the compound's pharmacological potential. Phenyl derivatives are ubiquitous in pharmaceuticals, often serving as key pharmacophores due to their ability to penetrate biological membranes and interact with hydrophobic regions of target proteins. The presence of the phenyl group in N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide may contribute to its binding affinity and selectivity, making it a promising candidate for further investigation.

The sulfonamide group at the C-terminal end of the molecule is another critical pharmacophore. Sulfonamides have a long history in drug development, with applications ranging from antibiotics to anti-inflammatory agents. The sulfonamide moiety in this compound is linked to an acetamide group, which can modulate the compound's solubility and metabolic stability. This structural feature may also enhance interactions with biological targets by providing additional hydrogen bonding opportunities.

The N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl} part of the molecule suggests a potential role as a linker or spacer unit, connecting different pharmacophoric groups while maintaining overall molecular rigidity. This type of structural design is common in drug discovery, as it allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl-2-(N-methyl-2-phenylethenesulfonamido)acetamide} with biological targets. These tools have been instrumental in identifying lead compounds and optimizing their structures for improved efficacy and reduced toxicity. For instance, virtual screening algorithms have been used to identify potential binding sites on enzymes or receptors relevant to specific disease pathways.

In vitro studies have begun to explore the pharmacological properties of N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl-2-(N-methyl-2-phenylethenesulfonamido)acetamide}. Initial experiments have shown promising results regarding its interaction with certain enzymes and receptors. These findings align with the structural features predicted by computational models and highlight the compound's potential as a therapeutic agent. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic index.

The synthesis of N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl-2-(N-methyl-2-phenylethenesulfonamido)acetamide} presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography, have enabled chemists to produce this compound in sufficient quantities for biological testing.

The development of novel pharmaceuticals is often hindered by issues related to bioavailability and metabolic stability. The structural features of N-{1-[4-(1H-imidazol-1-yli)]phenyl} ethyl)-2-(N-methyl - 2 - phenylethenesulfonamido acetamide} were designed with these considerations in mind. By incorporating elements known to enhance solubility and reduce metabolic degradation, researchers hope to improve the compound's overall pharmacokinetic profile.

The future directions for research on N-{1-[4-(IH-imidazol - 11 - yl ) phenyI ] ethyI } - 2 - (N - methyl - 2 - phenylethenesulfonarnido ) acetarnide include exploring its potential in preclinical studies and clinical trials. If initial results are promising, this compound could progress through various stages of development before being considered for human use. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines may further accelerate this process by predicting novel applications and optimizing molecular structures.

In conclusion,N-{ 11 - [ 41 -( IH - imi dazole - 11 - yl ) phenyI ] ethyI } - 21 - (N - methyl - 21 - phenyleth ene sul fonarnido ) aceta mide } ( CAS No . 87844 267_12 ) represents an exciting advancement i n pharmaceutical chemistry . Its complex structure , featuring multiple pharmacophoric groups , positions it as a promising candidate for treating various diseases . With continued research and development , this compound has the potential to make significant contributions t o medicine . The ongoing exploration i n synthetic methodologies , computational modeling , an d biological testing underscores t he interdisciplinary nature o f modern drug discovery efforts . As science progresses , compounds like these will play an increasingly important role i n addressing unmet medical needs worldwide .